Difference between 5-DSA 10-DSA and 16-DSA spin probes
Difference between 5-DSA 10-DSA and 16-DSA spin probes
An In-depth Technical Guide to n-Doxyl Stearic Acid Spin Probes: Differentiating 5-DSA, 10-DSA, and 16-DSA
Authored by: A Senior Application Scientist
Electron Paramagnetic Resonance (EPR) spectroscopy, in conjunction with site-directed spin labeling, stands as a powerful technique for elucidating the dynamics and structure of biological membranes.[1][2] Among the most versatile tools in this domain are the n-doxyl stearic acid (n-DSA) spin probes, a family of molecules that provide depth-dependent insights into the fluidity and order of lipid bilayers. This guide offers a comprehensive technical overview of three key members of this family: 5-doxyl stearic acid (5-DSA), 10-doxyl stearic acid (10-DSA), and 16-doxyl stearic acid (16-DSA). We will explore their structural differences, the specific regions of the membrane they report on, and the practical interpretation of the EPR spectral data they yield. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these probes for a deeper understanding of membrane biophysics.
Introduction to Spin Probes and Electron Paramagnetic Resonance (EPR)
EPR (also known as Electron Spin Resonance or ESR) is a spectroscopic technique that detects chemical species with unpaired electrons.[3] Since most biological macromolecules are diamagnetic (lacking unpaired electrons), stable paramagnetic molecules, known as spin probes or spin labels, can be introduced to report on their local environment.[4][5][6] Nitroxide radicals are the most common spin probes due to their stability and high sensitivity to the polarity and motional dynamics of their surroundings.[6]
The n-doxyl stearic acids (n-DSA) are a class of lipid spin labels designed to mimic natural fatty acids. They consist of a long-chain stearic acid molecule with a doxyl nitroxide group covalently attached to one of the carbon atoms in the acyl chain. The critical feature of this family of probes is that the position of the doxyl group, denoted by 'n', can be varied. This allows researchers to systematically probe the biophysical properties at different depths within a lipid membrane, from the ordered region near the polar headgroups to the fluid hydrophobic core.[1][7]
The n-DSA Spin Probes: Structure and Function
The fundamental principle behind using n-DSA probes is that the EPR spectrum of the nitroxide radical is exquisitely sensitive to its rotational motion. When the probe is highly constrained, its tumbling is slow, resulting in a broad, anisotropic spectrum. Conversely, when the probe is in a fluid environment, its rapid tumbling averages out the anisotropic interactions, leading to a sharp, isotropic three-line spectrum.[3] By analyzing the lineshape of the EPR spectrum, we can extract quantitative parameters that describe the local dynamics and order of the membrane.
The key to the utility of the n-DSA series lies in the strategic placement of the doxyl group along the stearic acid chain. This allows for the generation of a "fluidity profile" across the membrane bilayer.
5-Doxyl Stearic Acid (5-DSA)
-
Structure and Membrane Location: In 5-DSA, the doxyl group is positioned at the 5th carbon of the stearic acid chain, close to the carboxylic acid headgroup.[8][9] When incorporated into a lipid bilayer, the polar carboxyl group anchors itself near the aqueous interface, positioning the doxyl moiety in the upper region of the acyl chain, just below the polar headgroups.[10][11]
-
Information Yielded: This region of the membrane is characterized by relatively high order and restricted motion due to tight packing of the lipid chains. Consequently, the 5-DSA probe experiences significant motional constraint. Its EPR spectrum is typically broad and anisotropic, reflecting a slow rotational correlation time.[10][11] This probe is ideal for studying phenomena that affect the lipid packing and order near the membrane surface, such as the binding of peripheral proteins or the effects of drugs that interact with lipid headgroups.[2]
10-Doxyl Stearic Acid (10-DSA)
-
Structure and Membrane Location: 10-DSA features the doxyl group at the 10th carbon position, placing it in the intermediate region of the lipid acyl chain, deeper within the hydrophobic core compared to 5-DSA.
-
Information Yielded: This probe reports on the dynamics of the mid-region of the bilayer. As we move deeper into the membrane, the packing constraints on the lipid chains decrease. Therefore, 10-DSA typically exhibits greater motional freedom than 5-DSA, which is reflected in a narrower and more isotropic EPR spectrum. It provides a crucial data point for understanding the gradient of fluidity that exists across the membrane.
16-Doxyl Stearic Acid (16-DSA)
-
Structure and Membrane Location: With the doxyl group at the 16th carbon, 16-DSA is positioned near the terminal methyl end of the stearic acid chain.[9][12] This places the probe deep within the hydrophobic core of the lipid bilayer, the most disordered and fluid region of the membrane.[1][10]
-
Information Yielded: 16-DSA experiences the greatest motional freedom among the three probes.[10] Its rotational motion is fast, resulting in an EPR spectrum that is significantly sharper and more isotropic than those of 5-DSA or 10-DSA.[11] This probe is highly sensitive to changes in the fluidity of the membrane's central core, making it valuable for studying the effects of cholesterol, temperature changes, and the influence of transmembrane protein domains.[13][14]
Comparative Analysis and Data Interpretation
The primary utility of using these three probes in concert is to map the remarkable gradient of motional freedom across the lipid bilayer.
Visualization of Probe Location
The following diagram illustrates the approximate positioning of 5-DSA, 10-DSA, and 16-DSA within one leaflet of a lipid bilayer.
Caption: Location of n-DSA probes in a lipid bilayer.
Quantitative Parameters
Two key parameters are often derived from n-DSA EPR spectra to quantify membrane dynamics:
-
Rotational Correlation Time (τc): This parameter describes the characteristic time it takes for the spin probe to rotate through one radian.[15] A shorter τc indicates faster motion and higher fluidity. For n-DSA probes in a fluid membrane, the trend is typically: τc (5-DSA) > τc (10-DSA) > τc (16-DSA) .[16]
-
Order Parameter (S): This parameter quantifies the degree of motional restriction and the orientational order of the probe's long axis relative to the membrane normal.[13] It ranges from S=1 for a perfectly ordered system (no motion) to S=0 for completely isotropic, random motion. A higher order parameter signifies a more rigid environment. The typical trend is: S (5-DSA) > S (10-DSA) > S (16-DSA) .[16]
Summary of Differences
| Feature | 5-Doxyl Stearic Acid (5-DSA) | 10-Doxyl Stearic Acid (10-DSA) | 16-Doxyl Stearic Acid (16-DSA) |
| Doxyl Group Position | Carbon 5 (Near headgroup) | Carbon 10 (Mid-chain) | Carbon 16 (Near tail) |
| Membrane Region Probed | Ordered, near the lipid-water interface | Intermediate hydrophobic region | Fluid, deep hydrophobic core |
| Relative Mobility | Low (Most restricted) | Medium | High (Least restricted) |
| Order Parameter (S) | Highest | Intermediate | Lowest |
| Rotational Time (τc) | Longest | Intermediate | Shortest |
| Typical EPR Spectrum | Broad, anisotropic | Intermediate | Sharp, more isotropic |
Experimental Workflow
Executing a successful membrane fluidity study using n-DSA probes requires careful sample preparation and data acquisition.
Workflow Diagram
Caption: Standard experimental workflow for n-DSA studies.
Detailed Protocol: Membrane Labeling and EPR Analysis
Objective: To measure the fluidity at a specific depth of a model lipid membrane (e.g., DMPC liposomes).
Materials:
-
1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC) in chloroform
-
n-DSA (5-, 10-, or 16-DSA) in chloroform (1 mg/mL stock)
-
Phosphate-buffered saline (PBS), pH 7.4
-
Glass test tubes
-
Nitrogen gas source
-
Water bath sonicator
-
Liposome extruder with polycarbonate membranes (e.g., 100 nm pore size)
-
Glass capillary tubes for EPR
-
EPR spectrometer
Methodology:
-
Lipid Film Preparation:
-
In a clean glass test tube, add the desired amount of DMPC solution.
-
Add the n-DSA stock solution to achieve a final probe-to-lipid molar ratio of 1:100. Causality: This low ratio minimizes probe-probe interactions that can distort the EPR spectrum, ensuring the probe reports on the bulk lipid environment.
-
Evaporate the chloroform solvent under a gentle stream of nitrogen gas while rotating the tube to create a thin, uniform lipid film on the bottom.
-
Place the tube under high vacuum for at least 2 hours to remove any residual solvent.
-
-
Hydration and Liposome Formation:
-
Add the required volume of PBS buffer to the dry lipid film to achieve the desired final lipid concentration (e.g., 20 mg/mL).
-
Vortex the mixture vigorously for several minutes to hydrate the lipid film and form multilamellar vesicles (MLVs).
-
To create unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to multiple freeze-thaw cycles followed by extrusion through a polycarbonate membrane (e.g., 21 passes through a 100 nm filter). Trustworthiness: Extrusion ensures a homogenous population of vesicles, leading to more reproducible EPR spectra.
-
-
EPR Sample Preparation:
-
Transfer approximately 25-50 µL of the spin-labeled liposome suspension into a glass capillary tube.
-
Seal one end of the capillary with a suitable sealant (e.g., clay).
-
Critical Step: Deoxygenate the sample. Molecular oxygen is paramagnetic and can cause significant broadening of the nitroxide signal through spin-spin interactions. This is typically achieved by bubbling nitrogen or argon gas through the sample for 10-15 minutes before sealing the capillary.[13]
-
-
EPR Data Acquisition:
-
Place the sealed capillary into the EPR spectrometer's resonator.
-
Allow the sample to equilibrate at the desired temperature.
-
Acquire the EPR spectrum using appropriate instrument settings (e.g., at X-band, a microwave power of ~10 mW, modulation amplitude of ~1 G, and a scan width of 100-150 G).
-
-
Data Analysis:
-
The recorded first-derivative spectrum is analyzed to determine the hyperfine splittings.
-
The order parameter (S) can be calculated using the equation: S = (A∥ - A⊥) / (Azz - Axx) where A∥ and A⊥ are the parallel and perpendicular hyperfine splitting values measured from the spectrum, and Azz and Axx are the principal values of the hyperfine tensor for the nitroxide in a rigid crystal (these are known constants).
-
The rotational correlation time (τc) can be estimated from the relative heights and widths of the spectral lines, particularly in the fast-motion regime (for 16-DSA).[15][17] For slower motions, more complex spectral simulations are required.[17][18]
-
Conclusion
The n-doxyl stearic acid spin probes—5-DSA, 10-DSA, and 16-DSA—are indispensable tools in membrane biophysics. Their differential positioning within the lipid bilayer allows for a systematic, depth-resolved analysis of membrane fluidity and order. 5-DSA provides critical information on the constrained environment near the polar surface, 16-DSA reports on the highly fluid dynamics of the hydrophobic core, and 10-DSA bridges the gap between them. By employing these probes, either individually or in concert, researchers can construct detailed profiles of membrane dynamics, offering profound insights into membrane function, lipid-protein interactions, and the mechanisms of action for membrane-active drugs and molecules.
References
- Frontiers. (2022-06-28).
-
Subczynski, W. K., Mainali, L., Feix, J. B., & Hyde, J. S. (2011). Membrane fluidity profiles as deduced by saturation-recovery EPR measurements of spin-lattice relaxation times of spin labels. PubMed Central. [Link]
-
memtein.com. (2013-08-28). DEER EPR Measurements for Membrane Protein Structures via Bifunctional Spin Labels and Lipodisq Nanoparticles. [Link]
-
Tampé, R., & Ovchinnikov, V. (2016). New Developments in Spin Labels for Pulsed Dipolar EPR. PMC. [Link]
-
Preprints.org. (2023-08-15). Spin Label Electron Paramagnetic Resonance Spectroscopy Reveals Effects of Wastewater Filter Membrane Coated with Titanium- Dioxide Nanoparticles on Bovine Serum Albumin. [Link]
-
ResearchGate. (n.d.). Experimental and simulated EPR spectra for 5-DSA and 16- DSA nitroxides.... [Link]
-
ResearchGate. (n.d.). EPR spectra of 5-DSA and 16-DSA probes in (a) niosomes and.... [Link]
-
Subczynski, W. K., Mainali, L., Feix, J. B., & Hyde, J. S. (2012). Using spin-label W-band EPR to study membrane fluidity profiles in samples of small volume. PubMed Central. [Link]
-
Steinhoff, H. J. (1988). A simple method for determination of rotational correlation times and separation of rotational and polarity effects from EPR spectra of spin-labeled biomolecules in a wide correlation time range. PubMed. [Link]
-
ResearchGate. (n.d.). EPR spectra of 5-doxyl-stearic acid (5DSA) spin-probe in different samples. [Link]
-
ResearchGate. (n.d.). (a) Structure formula and stick model of 5-DSA. The numbering of the.... [Link]
-
National Center for Biotechnology Information. (n.d.). 5-Doxylstearic acid. PubChem. [Link]
-
ResearchGate. (n.d.). Rotational correlation time (τR), order parameter (S), and isotropic.... [Link]
-
ResearchGate. (n.d.). Molecular structures of 5-doxyl stearic acid and 16-doxyl stearic acid[19]. [Link]
-
ResearchGate. (n.d.). EPR spectra of 5-DSA and 16-DSA in the aggregates formed by MO-NaO at.... [Link]
-
Chemistry LibreTexts. (2022-03-24). 10: Spin Probes and Spin Traps. [Link]
-
MDPI. (n.d.). Spin-Label Electron Paramagnetic Resonance Spectroscopy Reveals Effects of Wastewater Filter Membrane Coated with Titanium Dioxide Nanoparticles on Bovine Serum Albumin. [Link]
-
MDPI. (2024-12-03). Effect of Ionic and Nonionic Compounds Structure on the Fluidity of Model Lipid Membranes: Computer Simulation and EPR Experiment. [Link]
-
ResearchGate. (n.d.). The EPR investigation of membrane fluidity upon external oxidative stimulus. [Link]
-
Spectroscopy. (2004). Spin pH and SH probes: Enhancing functionality of EPR-based techniques. [Link]
-
ResearchGate. (n.d.). EPR spectra of 5-DSA and 16-DSA in the empty O/W system and the one loaded with PBDT-DPP and PIDT-TDQ polymers. [Link]
-
MDPI. (2024-10-15). Rotational Mobility of TEMPO Spin Probe in Polypropylene: EPR Spectra Simulation and Calculation via Approximated Formulas. [Link]
-
Chemistry LibreTexts. (2023-01-29). EPR - Interpretation. [Link]
-
Royal Society of Chemistry. (n.d.). Dance with spins: site-directed spin labeling coupled to electron paramagnetic resonance spectroscopy directly inside cells. PMC. [Link]
-
Journal of Biomolecular NMR. (2001). Calculation of NMR-relaxation parameters for flexible molecules from molecular dynamics simulations. [Link]
-
Chemistry LibreTexts. (2022-03-24). 10.1: Nitroxide spin probes and labels. [Link]
-
ResearchGate. (n.d.). Chemical structures of selected lipid spin labels used for membrane.... [Link]
-
PubMed. (n.d.). Dose Distribution Considerations of Medium Energy Electron Beams at Extended Source-To-Surface Distance. [Link]
-
Mainali, L., & Subczynski, W. K. (2014). Spin-Lattice Relaxation Rates of Lipid Spin Labels as a Measure of Their Rotational Diffusion Rates in Lipid Bilayer Membranes. PMC. [Link]
Sources
- 1. Frontiers | Librational Dynamics of Spin-Labeled Membranes at Cryogenic Temperatures From Echo-Detected ED-EPR Spectra [frontiersin.org]
- 2. researchgate.net [researchgate.net]
- 3. chem.libretexts.org [chem.libretexts.org]
- 4. New Developments in Spin Labels for Pulsed Dipolar EPR - PMC [pmc.ncbi.nlm.nih.gov]
- 5. chem.libretexts.org [chem.libretexts.org]
- 6. chem.libretexts.org [chem.libretexts.org]
- 7. mdpi.com [mdpi.com]
- 8. 5-Doxylstearic acid | C22H42NO4 | CID 2724323 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. researchgate.net [researchgate.net]
- 11. researchgate.net [researchgate.net]
- 12. caymanchem.com [caymanchem.com]
- 13. Membrane fluidity profiles as deduced by saturation-recovery EPR measurements of spin-lattice relaxation times of spin labels - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Using spin-label W-band EPR to study membrane fluidity profiles in samples of small volume - PMC [pmc.ncbi.nlm.nih.gov]
- 15. A simple method for determination of rotational correlation times and separation of rotational and polarity effects from EPR spectra of spin-labeled biomolecules in a wide correlation time range [pubmed.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
- 17. acert.cornell.edu [acert.cornell.edu]
- 18. Spin-Lattice Relaxation Rates of Lipid Spin Labels as a Measure of Their Rotational Diffusion Rates in Lipid Bilayer Membranes - PMC [pmc.ncbi.nlm.nih.gov]
- 19. 5-DOXYL-stearic acid, free radical | CAS 29545-48-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
